Cas no 2639452-87-0 (2-(propan-2-yl)-2,6-diazaspiro3.3heptane dihydrochloride)

• Product Name: 2-(propan-2-yl)-2,6-diazaspiro3.3heptane dihydrochloride
• CAS No: 2639452-87-0
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• MDL: MFCD33549959
• CID: 5642627
• PubChem ID: 155971048
• Update Time: 2025-10-31

2-(propan-2-yl)-2,6-diazaspiro3.3heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride
• 2-(propan-2-yl)-2,6-diazaspiro3.3heptane dihydrochloride

• MDL： MFCD33549959
• Inchi： 1S/C8H16N2.ClH/c1-7(2)10-5-8(6-10)3-9-4-8;/h7,9H,3-6H2,1-2H3;1H
• InChI Key： HUTHIIDYKIOUBX-UHFFFAOYSA-N
• SMILES： C(N1CC2(CNC2)C1)(C)C.Cl

Additional information on 2-(propan-2-yl)-2,6-diazaspiro3.3heptane dihydrochloride

Introduction to 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane Dihydrochloride (CAS No. 2639452-87-0)

2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride, with the CAS number 2639452-87-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a spirocyclic ring and a tert-butyl group, contribute to its distinct pharmacological profile.

The chemical structure of 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride is characterized by a spirocyclic core with two nitrogen atoms and a tert-butyl substituent. The spirocyclic framework provides rigidity and conformational constraint, which can enhance the compound's binding affinity to specific biological targets. The dihydrochloride salt form ensures solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride in modulating G protein-coupled receptors (GPCRs), a family of membrane receptors involved in numerous physiological processes and disease states. GPCRs are key targets for drug discovery due to their role in signal transduction pathways that regulate cellular functions such as neurotransmission, immune responses, and metabolic processes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride at several GPCRs. The results showed that this compound exhibited high selectivity and potency for the serotonin 5-HT_1A receptor, a receptor implicated in mood disorders such as depression and anxiety. The compound's ability to act as a partial agonist at this receptor suggests its potential as a novel therapeutic agent for these conditions.

Beyond its activity at GPCRs, 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride has also been explored for its neuroprotective properties. In vitro studies using neuronal cell cultures demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death induced by various neurotoxic agents. These findings suggest that 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride have also been evaluated in preclinical studies. These studies revealed that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, the compound showed low toxicity in animal models, further supporting its safety profile.

In conclusion, 2-(Propan-2-yl)-2,6-diazaspiro[3.3]heptane dihydrochloride (CAS No. 2639452-87-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating mood disorders and neurodegenerative diseases make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.